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Compound of Interest

Compound Name: Gelomulide N

Cat. No.: B1632585

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelomulide N is a naturally occurring diterpenoid compound that has garnered interest within
the scientific community for its potential biological activities.[1] This technical guide provides a
comprehensive overview of the chemical properties and solubility of Gelomulide N, with a
focus on presenting quantitative data, outlining experimental methodologies, and visualizing
key processes. This document is intended to serve as a valuable resource for researchers and
professionals involved in natural product chemistry, pharmacology, and drug development.

Chemical and Physical Properties

Gelomulide N is an ent-abietane diterpene, a class of organic compounds characterized by a
specific four-ring carbon skeleton.[2] Its complex structure contributes to its distinct chemical
and physical characteristics.
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Property Value Source
CAS Number 1005212-02-1 [2][3][4]
Molecular Formula C24H3207 [3]
Molecular Weight 432.5 g/mol [3]

((1s,3R,8R,10S,11R,12S,14S,
16R)-12-acetyloxy-5,11,15,15-
tetramethyl-6-ox0-2,7-

IUPAC Name _ [11[5]
dioxapentacyclo[8.8.0.01,3.04 8,
011, 16]octadec-4-en-14-yl)
acetate

Physical Description Powder [3]

>98% (as per typical
Purity ( .p o [3]
commercial samples)

Isolated from the leaves of
Suregada glomerulata (BI.)

Source ] ) [2][6]
Baill. (formerly Gelonium

aequoreum)

Solubility Profile

The solubility of Gelomulide N is a critical parameter for its handling, formulation, and
biological testing.
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Solvent Solubility Notes Source
Chloroform Soluble [2][6]
Dichloromethane Soluble [2][6]
Ethyl Acetate Soluble [2][6]

Typically soluble at
Dimethyl Sulfoxide ypiealy

Soluble concentrations such [21[61[7]
(DMSO)
as 10 mM.
Acetone Soluble [2][6]
Water No data available [4]

Note on Enhancing Solubility: For obtaining a higher solubility, it is recommended to warm the
solution to 37°C (98.6°F) and use sonication in an ultrasonic bath.[3] Stock solutions in DMSO
can generally be stored at -20°C for several months.[2]

Experimental Methodologies
Isolation and Purification

The isolation of Gelomulide N from its natural source involves a multi-step process guided by
bioactivity assays.
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Figure 1. General workflow for the isolation of Gelomulide N.

The leaves of Suregada glomerulata are subjected to extraction with dichloromethane.[2][6]
The resulting crude extract undergoes bioassay-guided fractionation, a process where the
extract is separated into different fractions, and each fraction is tested for its biological activity
(e.g., cytotoxicity).[2][6] The active fractions are then further purified using chromatographic
techniques to yield pure Gelomulide N.
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Structure Elucidation

The determination of the complex chemical structure of Gelomulide N requires a combination
of advanced spectroscopic and analytical techniques.
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(D and 2D) @ (CD) Spectroscopy X-ray Crystallography Mosher's Method
A
> <
| I

Click to download full resolution via product page

Figure 2. Methodologies for the structure elucidation of Gelomulide N.

The planar structure and relative stereochemistry are typically determined using one- and two-
dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass
Spectrometry (HRMS).[8] The absolute stereochemistry is often confirmed by X-ray
crystallographic analysis, Circular Dichroism (CD) spectral data, and Mosher's method.[2][6]

Potential Biological Activity and Signaling Pathway

Recent studies have suggested that Gelomulide N may possess hypolipidemic properties,
potentially through the modulation of the mevalonate pathway, which is crucial for cholesterol
synthesis.[1]
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Figure 3. Proposed interaction of Gelomulide N with key proteins in the mevalonate pathway.

Bioinformatic analyses and molecular docking studies have indicated that Gelomulide N may
interact with key proteins such as p53, HMG-CoA reductase (HMGCR), and Sterol Regulatory
Element-Binding Protein 2 (SREBP2).[1] By potentially modulating the activity of these
proteins, Gelomulide N could influence the rate of cholesterol synthesis, suggesting a
therapeutic potential for conditions like hyperlipidemia.[1] It is important to note that this
proposed mechanism is based on computational and in vitro studies and requires further
validation through in vivo experiments.

In addition to its potential hypolipidemic effects, Gelomulide N has also been reported to
exhibit moderate in vitro cytotoxic activity against several cancer cell lines, including lung
(A549), breast (MDA-MB-231 and MCF7), and liver (HepG2) cancer cells.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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